Cas no 156424-47-4 (2-Methyl-6-phenylthieno[3,2-d]pyrimidin-4-ol)

• Product Name: 2-Methyl-6-phenylthieno[3,2-d]pyrimidin-4-ol
• CAS No: 156424-47-4
• MF: C₁₃H₁₀N₂OS
• MW: 242.296301364899
• CID: 1073428
• PubChem ID: 135407279
• Update Time: 2025-04-20

2-Methyl-6-phenylthieno[3,2-d]pyrimidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-6-phenylthieno[3,2-d]pyrimidin-4-ol
• 2-methyl-6-phenyl-Thieno[3,2-d]pyrimidin-4(1H)-one
• AG-L-22172
• CTK0E7481
• CTK8E4088
• FT-0682292
• KB-231647
• MolPort-016-578-705
• Thieno[3,2-d]pyrimidin-4(1H)-one, 2-methyl-6-phenyl-
• 2-methyl-6-phenyl-1H-thieno[3,2-d]pyrimidin-4-one
• 156424-47-4
• AKOS015842193
• 2-methyl-6-phenyl-3H-thieno[3,2-d]pyrimidin-4-one
• 6-Methyl-3-phenyl-3,4-dihydro-2H-thieno[3,2-d]pyrimidin-1-ol
• DB-064129
• DTXSID20433831

• MDL： MFCD17011883
• Inchi： 1S/C13H10N2OS/c1-8-14-10-7-11(9-5-3-2-4-6-9)17-12(10)13(16)15-8/h2-7H,1H3,(H,14,15,16)
• InChI Key： MFQLJKGRFRWGCM-UHFFFAOYSA-N
• SMILES： S1C(C2C=CC=CC=2)=CC2=C1C(NC(C)=N2)=O

Computed Properties

• Exact Mass: 242.0515
• Monoisotopic Mass: 242.051
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.7A^2
• XLogP3: 2.4

Experimental Properties

• PSA: 41.46

2-Methyl-6-phenylthieno[3,2-d]pyrimidin-4-ol Security Information

• HazardClass：IRRITANT